Cas no 1092346-65-0 (N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide)

• Product Name: N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide
• CAS No: 1092346-65-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD11501865
• CID: 4570973
• Update Time: 2025-09-28

N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide

• MDL： MFCD11501865
• Inchi： 1S/C12H15N3O2/c1-2-10(8-16)14-12(17)9-3-4-11-13-5-6-15(11)7-9/h3-7,10,16H,2,8H2,1H3,(H,14,17)
• InChI Key： BUNNFJIUZPEMRJ-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(C(NC(CO)CC)=O)C=C2

Computed Properties

• Exact Mass: 233.116
• Monoisotopic Mass: 233.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide

Recent Advances in the Study of N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide (CAS: 1092346-65-0)

N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide (CAS: 1092346-65-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and oncological diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the imidazopyridine class, which is known for its diverse biological activities. Recent synthetic approaches have optimized the yield and purity of N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide, enabling more robust pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties, ensuring reproducibility in research settings.

Pharmacological studies have revealed that N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide exhibits potent anti-inflammatory effects by modulating key signaling pathways, including the NF-κB and MAPK cascades. In vitro and in vivo experiments have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate its efficacy in inhibiting tumor cell proliferation, positioning it as a candidate for further oncological research.

Mechanistic investigations have identified the compound's interaction with specific molecular targets, including kinases and transcription factors involved in disease pathogenesis. Structural-activity relationship (SAR) studies have further elucidated the critical functional groups responsible for its bioactivity, guiding the design of derivatives with enhanced potency and selectivity. These findings have been published in peer-reviewed journals, underscoring the compound's translational potential.

Despite these promising results, challenges remain in the development of N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression toward clinical trials.

In conclusion, N-(1-hydroxybutan-2-yl)imidazo[1,2-a]pyridine-6-carboxamide represents a promising scaffold for drug development, with demonstrated efficacy in preclinical models of inflammation and cancer. Continued research into its mechanisms and optimization of its pharmacological profile will be critical for realizing its therapeutic potential. This brief highlights the compound's current advancements and underscores the need for interdisciplinary collaboration to overcome existing challenges.